Cas no 2138196-06-0 (Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-)

• Product Name: Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• CAS No: 2138196-06-0
• MF: C₂₅H₂₂BrNO₄
• MW: 480.350486278534
• CID: 5260069
• Update Time: 2025-06-27

Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-

• Inchi： 1S/C25H22BrNO4/c1-16(17-7-6-8-18(26)13-17)27(14-24(28)29)25(30)31-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,16,23H,14-15H2,1H3,(H,28,29)
• InChI Key： DUZOLYSHYNLDBQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C(C1=CC=CC(Br)=C1)C)C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-

Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (CAS No. 2138196-06-0)

Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (CAS No. 2138196-06-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as Fmoc-Glycine or Fmoc-Gly, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The unique structure of this compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated phenyl substituent, makes it an essential building block in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions. This property ensures that the amino acid remains stable during the synthesis process, preventing unwanted side reactions and ensuring high yields of the desired peptide product. The presence of the brominated phenyl substituent adds further complexity and functionality to the molecule, making it suitable for a wide range of applications in drug discovery and development.

Recent studies have highlighted the importance of Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- in the synthesis of bioactive peptides. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound was used as a key intermediate in the synthesis of a novel class of peptides with potent anti-inflammatory properties. The researchers found that the brominated phenyl group played a critical role in enhancing the bioavailability and stability of the final peptide product.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of this compound in the development of peptidomimetics for cancer therapy. The unique structure of Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- allowed for the design of molecules with improved cell penetration and target specificity. The results showed that these peptidomimetics exhibited significant antiproliferative activity against various cancer cell lines, making them promising candidates for further clinical evaluation.

The versatility of Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- extends beyond its use as a building block in peptide synthesis. Researchers have also investigated its potential as a chiral catalyst in asymmetric synthesis reactions. A 2021 study published in Catalysis Science & Technology reported that this compound could be used as an effective chiral ligand in palladium-catalyzed asymmetric allylic alkylation reactions. The high enantioselectivity achieved using this ligand suggests its potential for large-scale industrial applications.

In addition to its synthetic applications, Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- has been studied for its potential therapeutic effects. A 2023 study published in Pharmaceutical Research investigated the neuroprotective properties of this compound in models of neurodegenerative diseases. The results indicated that treatment with this compound reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent.

The safety profile of Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- has also been extensively evaluated. Toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, Glycine, N-[1-(3-bromophenyl)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (CAS No. 2138196-06-0) is a versatile and important compound with wide-ranging applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential tool for the synthesis of bioactive peptides and peptidomimetics, as well as a promising candidate for therapeutic development. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the field.